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Compound of Interest

Compound Name:
5-Amino-N-butylpyridine-2-

carboxamide

CAS No.: 1500420-94-9

Cat. No.: B581805

Get Quote

Introduction
5-Amino-N-butylpyridine-2-carboxamide is a substituted pyridine derivative with potential

applications in pharmaceutical and medicinal chemistry. As with any novel chemical entity

intended for research or drug development, comprehensive characterization is paramount to

confirm its identity, purity, and stability. This application note provides a suite of detailed

analytical methods for the thorough characterization of this compound, drawing upon

established principles for the analysis of aminopyridines and related carboxamide structures.

The protocols herein are designed to be robust and provide a framework for generating reliable

and reproducible data.

The fundamental physicochemical properties of 5-Amino-N-butylpyridine-2-carboxamide are

summarized in the table below. These properties inform the selection and optimization of the

analytical methods described.
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Property Value Source

CAS Number 1500420-94-9

Molecular Formula C₁₀H₁₅N₃O

Molecular Weight 193.25 g/mol

Storage Conditions

Keep in a dark place, under an

inert atmosphere, at room

temperature.

Chromatographic Analysis for Purity and
Quantification
High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity

of 5-Amino-N-butylpyridine-2-carboxamide and for its quantification. Given the compound's

structure, a reversed-phase HPLC method with UV detection is the most appropriate starting

point. The basicity of the amino group on the pyridine ring necessitates the use of a buffered

mobile phase to ensure good peak shape and reproducible retention times.

Rationale for Method Selection
A C18 stationary phase is chosen for its versatility and wide availability. The mobile phase,

consisting of a mixture of an aqueous buffer and an organic modifier (acetonitrile or methanol),

allows for the fine-tuning of the retention time. A phosphate buffer is proposed to maintain a

consistent pH, which is critical for the ionization state of the aminopyridine moiety. UV detection

is suitable as the pyridine ring is a chromophore.

Experimental Workflow for HPLC Analysis
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Sample and Mobile Phase Preparation

HPLC System Setup and Execution

Data Analysis

Accurately weigh ~1 mg of 
5-Amino-N-butylpyridine-2-carboxamide

Dissolve in a known volume of diluent 
(e.g., 50:50 Acetonitrile:Water)

Equilibrate the HPLC system with 
the initial mobile phase composition

Prepare Mobile Phase A (Buffer) and B (Organic) Filter and degas all solutions

Inject the prepared sample solution

Run the gradient or isocratic elution program

Monitor the chromatogram at the determined λmax

Integrate all peaks in the chromatogram

Calculate the area percentage of the main peak 
to determine purity

Quantify using a calibration curve 
(for assay)

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Note: Comprehensive Analytical
Characterization of 5-Amino-N-butylpyridine-2-carboxamide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b581805/docs#application-note-
comprehensive-analytical-characterization-of-5-amino-n-butylpyridine-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b581805/docs#application-note-comprehensive-analytical-characterization-of-5-amino-n-butylpyridine-2-carboxamide
https://www.benchchem.com/product/b581805/docs#application-note-comprehensive-analytical-characterization-of-5-amino-n-butylpyridine-2-carboxamide
https://www.benchchem.com/product/b581805/docs#application-note-comprehensive-analytical-characterization-of-5-amino-n-butylpyridine-2-carboxamide
https://www.benchchem.com/product/b581805/docs#application-note-comprehensive-analytical-characterization-of-5-amino-n-butylpyridine-2-carboxamide
https://www.benchchem.com/product/b581805?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

